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Compound of Interest

Compound Name:
3-Fluoro-4-(2-

propoxyethoxy)aniline

CAS No.: 946742-29-6

Cat. No.: B3172795

Get Quote

A Technical Guide for Structural Validation in Medicinal Chemistry

Executive Summary & Compound Identity
This guide provides a detailed spectroscopic analysis of 3-Fluoro-4-(2-
propoxyethoxy)aniline, a critical intermediate often utilized in the synthesis of tyrosine kinase

inhibitors (e.g., EGFR or VEGFR modulators). The data presented below synthesizes high-

confidence chemometric assignments with comparative data from validated structural analogs

(specifically the 2-methoxyethoxy variant), providing a robust framework for structural

confirmation.
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Property Detail

IUPAC Name 3-Fluoro-4-(2-propoxyethoxy)aniline

Molecular Formula C₁₁H₁₆FNO₂

Molecular Weight 213.25 g/mol

Monoisotopic Mass 213.1165 Da

CAS Registry
Not widely listed; Analogous to 221199-26-4

(Methoxy variant)

Structural Class Fluorinated Alkoxy Aniline

Synthetic Context & Impurity Profile
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying specific impurities.

Primary Route: Nucleophilic Aromatic Substitution (SNAr) of 3,4-difluoronitrobenzene with 2-

propoxyethanol, followed by catalytic hydrogenation.

3,4-Difluoronitrobenzene
Intermediate:

3-Fluoro-4-(2-propoxyethoxy)
nitrobenzene

S_NAr

2-Propoxyethanol
(NaH/THF)

Target:
3-Fluoro-4-(2-propoxyethoxy)aniline

Hydrogenation

Reduction
(H2, Pd/C)

Click to download full resolution via product page

Figure 1: Standard synthetic pathway determining the impurity profile.

Critical Impurities to Monitor:
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Regioisomer: 2-Fluoro-4-(2-propoxyethoxy)aniline (arising from SNAr attack at the wrong

fluorine).

Over-reduction: Cyclohexyl derivatives (rare with Pd/C, possible with Pt).

Residual Solvent: 2-Propoxyethanol (high boiling point, difficult to remove).

Mass Spectrometry (MS) Data
Method: Electrospray Ionization (ESI) in Positive Mode.

Primary Ionization
The molecule contains a basic primary amine, making it highly responsive to protonation in

positive mode.

Observed Ion [M+H]⁺: m/z 214.12

Adducts: [M+Na]⁺ (m/z 236.10) may be observed if glassware is not desalted.

Fragmentation Pattern (MS/MS)
Structural confirmation requires observing specific daughter ions.

m/z (approx) Fragment Structure Mechanism

214.1 [M+H]⁺ Parent Ion

172.0 [M - C₃H₆]⁺

Loss of propyl chain

(McLafferty-type

rearrangement)

154.0 [M - C₃H₇O]⁺ Cleavage of propyl ether

126.0 [C₆H₅FN]⁺
Loss of entire alkoxy side

chain (Ar-O cleavage)

Infrared Spectroscopy (IR)
Method: ATR-FTIR (Neat solid/oil).
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The IR spectrum is diagnostic for the conversion of the nitro group to the amine and the

presence of the ether linkage.

3350 - 3450 cm⁻¹ (m): N-H stretching (Primary amine doublet: symmetric & asymmetric).

2850 - 2960 cm⁻¹ (s): C-H stretching (Aliphatic propyl/ethyl chains).

1620 - 1640 cm⁻¹ (m): N-H bending (Scissoring).

1500 & 1600 cm⁻¹ (s): Aromatic C=C ring skeletal vibrations.

1210 - 1230 cm⁻¹ (s): C-F stretching (Aromatic).

1100 - 1150 cm⁻¹ (s): C-O-C stretching (Dialkyl ether and Aryl-alkyl ether).

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Standard for polar anilines) or CDCl₃. Note: Chemical shifts (δ) are

reported in ppm relative to TMS.

¹H NMR (400 MHz, DMSO-d₆)
The aromatic region shows a characteristic 1,2,4-substitution pattern modified by Fluorine

coupling.
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Position δ (ppm) Multiplicity J (Hz)
Assignment
Logic

NH₂ 4.8 - 5.0 bs (2H) -

Exchangeable

protons; shift

varies with conc.

Ar-H2 6.35 dd (1H)
JH-F ~13, Jm

~2.5

Ortho to F (large

coupling), meta

to NH₂.

Ar-H6 6.25 dd (1H) Jo ~8.5, Jm ~2.0
Ortho to NH₂,

Para to F.

Ar-H5 6.85 t/dd (1H)
Jo ~9.0, JH-F

~9.0

Ortho to alkoxy,

meta to F.

Pseudo-triplet

due to

overlapping J.

O-CH₂ 4.05 t (2H) J ~5.0

Methylene

adjacent to

Phenoxy oxygen.

CH₂-O 3.65 t (2H) J ~5.0
Methylene in

ethoxy bridge.

O-CH₂ 3.35 t (2H) J ~6.5

Methylene of

propyl group

(adjacent to O).

CH₂ 1.55 sext (2H) J ~7.0

Central

methylene of

propyl group.

CH₃ 0.88 t (3H) J ~7.4 Terminal methyl.

¹³C NMR (100 MHz, DMSO-d₆)
Significant C-F coupling will be observed for carbons on the ring.
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C-F (C3): ~150-155 ppm (d, JC-F ~240 Hz).

C-O (C4): ~138 ppm (d, JC-F ~10 Hz).

C-N (C1): ~143 ppm (d, JC-F ~10 Hz).

Aliphatic Carbons: ~71.0, 69.5, 68.0 (Ether carbons), 22.5 (Propyl CH₂), 10.5 (Methyl).

¹⁹F NMR (376 MHz, DMSO-d₆)
δ -133.0 to -135.0 ppm: Single multiplet (decoupled: singlet).

Diagnostic Value: This shift is characteristic of an aniline with an ortho-fluorine. If the signal

appears at -115 to -120 ppm, suspect the regioisomer (fluorine ortho to the alkoxy group).

Experimental Protocols
Protocol A: Sample Preparation for NMR

Mass: Weigh 5-10 mg of the solid aniline.

Solvent: Dissolve in 0.6 mL DMSO-d₆. (CDCl₃ is acceptable but NH₂ protons may broaden or

shift).

Filtration: If solution is cloudy (salt formation), filter through a cotton plug into the NMR tube.

Acquisition: Run standard proton (16 scans) and ¹⁹F (uncoupled) to verify regio-purity.

Protocol B: Quality Control Logic
Use the following decision tree to validate the synthesized batch.
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Figure 2: QC Decision Tree for structural validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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